Cas no 1221342-27-3 (3,3-Diethoxypropanamidine hydrochloride)
3,3-Diethoxypropanamidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3,3-Diethoxypropanamidine hydrochloride
- CS-0442652
- 3,3-Diethoxypropanamidinehydrochloride
- 1221342-27-3
- 3,3-Diethoxypropanimidamide hydrochloride
-
- Inchi: 1S/C7H16N2O2.ClH/c1-3-10-7(11-4-2)5-6(8)9;/h7H,3-5H2,1-2H3,(H3,8,9);1H
- InChI Key: GZZSVLBJADMDGS-UHFFFAOYSA-N
- SMILES: Cl.O(CC)C(CC(=N)N)OCC
Computed Properties
- Exact Mass: 196.0978555Da
- Monoisotopic Mass: 196.0978555Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 111
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.3Ų
3,3-Diethoxypropanamidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1513319-1g |
3,3-Diethoxypropanimidamide hydrochloride |
1221342-27-3 | 98% | 1g |
¥4831.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1513319-5g |
3,3-Diethoxypropanimidamide hydrochloride |
1221342-27-3 | 98% | 5g |
¥14500.00 | 2024-08-09 |
3,3-Diethoxypropanamidine hydrochloride Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 3,3-Diethoxypropanamidine hydrochloride
Comprehensive Guide to 3,3-Diethoxypropanamidine Hydrochloride (CAS 1221342-27-3): Properties, Applications, and Industry Insights
3,3-Diethoxypropanamidine hydrochloride (CAS 1221342-27-3) is a specialized organic compound with growing relevance in pharmaceutical and chemical research. This amidine derivative is characterized by its unique diethoxy functional group, which enhances its solubility and reactivity in synthetic applications. As researchers increasingly explore modified amidines for drug discovery, this compound has garnered attention for its potential as a building block in heterocyclic synthesis.
The molecular structure of 3,3-Diethoxypropanamidine hydrochloride features a central propanamidine backbone with ethoxy substituents at the 3-position, contributing to its stability under various reaction conditions. Analytical data from NMR spectroscopy and mass spectrometry confirm its high purity (>98%), making it suitable for precision chemical synthesis. Recent studies highlight its utility in peptide mimetics and enzyme inhibitor design, aligning with current trends in targeted therapeutics.
In pharmaceutical applications, CAS 1221342-27-3 demonstrates exceptional compatibility with cross-coupling reactions, particularly in constructing nitrogen-rich scaffolds. Industry reports indicate its use in developing kinase inhibitors, a hot topic in cancer research. The compound's hydrochloride salt form improves handling characteristics while maintaining reactivity—a critical factor for high-throughput screening workflows that dominate modern drug discovery pipelines.
From a commercial perspective, demand for 3,3-Diethoxypropanamidine hydrochloride reflects broader market shifts toward specialty fine chemicals. Suppliers now offer customized GMP-grade batches to meet stringent quality control standards in regulated industries. Analytical methods like HPLC purity testing and residual solvent analysis ensure compliance with ICH guidelines, addressing growing concerns about chemical traceability in supply chains.
Environmental considerations surrounding CAS 1221342-27-3 have prompted innovations in green chemistry approaches. Recent patents describe solvent-free synthesis routes that reduce waste generation while maintaining yield efficiency—an important development given increasing focus on sustainable manufacturing. These advancements position the compound favorably within ESG-conscious research programs.
Storage and handling protocols for 3,3-Diethoxypropanamidine hydrochloride emphasize protection from moisture due to its hygroscopic nature. Technical datasheets recommend desiccated conditions at controlled temperatures, with stability studies confirming 24-month shelf life when properly stored. Such detailed specifications cater to laboratories implementing ISO 9001 quality systems.
Emerging applications in material science demonstrate the versatility of this compound. Researchers have successfully incorporated it into coordination polymers with unique luminescent properties, tapping into the booming field of functional materials. This expansion beyond traditional pharmaceutical uses reflects the compound's multidisciplinary potential.
For synthetic chemists, the cost-effectiveness of 3,3-Diethoxypropanamidine hydrochloride compared to similar high-purity intermediates makes it attractive for scale-up projects. Bulk pricing models and just-in-time delivery options from major suppliers address the logistical needs of global research consortia working on collaborative drug development initiatives.
Patent landscape analysis reveals steadily increasing filings involving CAS 1221342-27-3, particularly in combinatorial chemistry and structure-activity relationship studies. This intellectual property activity suggests sustained industry interest, with potential applications in personalized medicine platforms gaining traction alongside conventional drug discovery.
Quality assurance documentation for 3,3-Diethoxypropanamidine hydrochloride now routinely includes genotoxic impurity profiling and elemental analysis—requirements driven by evolving regulatory expectations in key markets. These enhancements support its use in clinical-stage compounds where documentation rigor is paramount.
Future research directions may explore the compound's utility in bioconjugation chemistry and prodrug development, areas experiencing rapid growth due to advances in targeted drug delivery systems. The balanced lipophilicity profile of 3,3-Diethoxypropanamidine hydrochloride suggests particular promise for blood-brain barrier penetration studies—a frontier in neurological therapeutics.
1221342-27-3 (3,3-Diethoxypropanamidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)